2-(Cyclopentylsulfanyl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]ethan-1-one

• Molecular Formula: C13H20N4OS2
• Molecular Weight: 312.5 g/mol
• IUPAC Name: 2-cyclopentylsulfanyl-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C13H20N4OS2/c18-13(10-19-11-3-1-2-4-11)17-7-5-16(6-8-17)12-9-14-20-15-12/h9,11H,1-8,10H2
• InChI Key: UGQRGRVOMSDATC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC(=O)N2CCN(CC2)C3=NSN=C3

Description

2-(Cyclopentylsulfanyl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]ethan-1-one is a complex organic compound that features a cyclopentylsulfanyl group, a thiadiazolyl group, and a piperazinyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclopentylsulfanyl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]ethan-1-one typically involves multiple steps:

Formation of the Thiadiazole Ring: The thiadiazole ring can be synthesized from appropriate precursors such as thiosemicarbazide and carboxylic acids under acidic conditions.

Piperazine Derivative Synthesis: The piperazine derivative can be prepared by reacting piperazine with suitable alkylating agents.

Coupling Reactions: The thiadiazole and piperazine derivatives are then coupled using appropriate coupling agents to form the desired product.

Introduction of the Cyclopentylsulfanyl Group:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can occur at the carbonyl group, converting it to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the piperazine and thiadiazole rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Medicinal Chemistry: It may serve as a lead compound for the development of new pharmaceuticals, particularly those targeting neurological or inflammatory conditions.

Biological Research: The compound can be used as a tool to study the biological pathways involving thiadiazole and piperazine derivatives.

Industrial Applications: It may find use in the synthesis of advanced materials or as a precursor for other complex organic compounds.

Mechanism of Action

The mechanism of action of 2-(Cyclopentylsulfanyl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]ethan-1-one involves its interaction with specific molecular targets:

Molecular Targets: Potential targets include enzymes or receptors involved in neurological pathways.

Pathways Involved: The compound may modulate signaling pathways related to inflammation or neurotransmission.

Comparison with Similar Compounds

Similar Compounds

2-(Cyclopentylsulfanyl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]ethan-1-one: shares structural similarities with other thiadiazole and piperazine derivatives.

Thiadiazole Derivatives: Compounds like 1,2,5-thiadiazole-3-carboxylic acid.

Piperazine Derivatives: Compounds such as 1-(2-pyridyl)piperazine.

Uniqueness

• The unique combination of the cyclopentylsulfanyl, thiadiazole, and piperazine groups in 2-(Cyclopentylsulfanyl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]ethan-1-one provides distinct chemical properties and potential biological activities that are not commonly found in other compounds.